(2-Fluoro-6-iodo-3-methylphenyl)methanol

• Molecular Formula: C8H8FIO
• Molecular Weight: 266.05 g/mol
• IUPAC Name: (2-fluoro-6-iodo-3-methylphenyl)methanol
• InChI: InChI=1S/C8H8FIO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-3,11H,4H2,1H3
• InChI Key: SJKFOKANQNMZPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)I)CO)F

Description

(2-Fluoro-6-iodo-3-methylphenyl)methanol is a halogenated benzyl alcohol derivative characterized by a benzene ring substituted with fluorine (F) at position 2, iodine (I) at position 6, and a methyl group (CH₃) at position 3. The hydroxymethyl (-CH₂OH) group is attached to the aromatic ring, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison of Halogenated Benzyl Alcohol Derivatives

Compound Name	CAS Number	Molecular Formula	Substituent Positions	Molecular Weight (g/mol)*	Similarity Score
(2-Fluoro-6-iodo-3-methylphenyl)methanol	-	C₈H₈FIO	2-F, 3-CH₃, 6-I	265	Reference Compound
(6-Fluoro-3-iodo-2-methylphenyl)methanol	1149379-05-4	C₈H₈FIO	2-CH₃, 3-F, 6-I	265	0.86
(2-Fluoro-4,6-diiodophenyl)methanol	1803791-69-6	C₇H₅FIO₂	2-F, 4-I, 6-I	377	0.98
(2-Fluoro-4-iodophenyl)methanol	1039646-78-0	C₇H₆FIO	2-F, 4-I	252	0.90
(4-Fluoro-2-iodophenyl)methanol	937649-01-9	C₇H₆FIO	4-F, 2-I	252	0.90

*Molecular weights are calculated based on substituent composition.

Key Observations:

Substituent Effects: Iodine: Compounds with multiple iodine atoms (e.g., (2-Fluoro-4,6-diiodophenyl)methanol) exhibit higher molecular weights and lipophilicity, making them less soluble in polar solvents but more reactive in halogen-exchange reactions . Methyl Group: The methyl substituent in (2-Fluoro-6-iodo-3-methylphenyl)methanol introduces steric hindrance, which may slow nucleophilic substitution compared to non-methylated analogues .

Positional Isomerism: (4-Fluoro-2-iodophenyl)methanol and (2-Fluoro-4-iodophenyl)methanol are positional isomers. The former has fluorine para to iodine, creating distinct electronic environments that could influence acidity and binding affinity in biological systems .

Comparison with Heterocyclic Analogues

The pyridine derivative (2-Chloro-6-fluoro-pyridin-3-yl)-methanol (CAS: 1227563-88-3) features a nitrogen-containing aromatic ring.

Functional Group Variations

• 2-Fluoro-6-iodobenzoyl chloride (): Replacing the hydroxymethyl group with a carbonyl chloride (-COCl) increases electrophilicity, making it reactive toward nucleophiles like amines or alcohols. This contrasts with the alcohol’s utility as a nucleophile or hydrogen-bond donor .

Phenolic Analogues

3-Fluoro-2-methylphenol (CAS: 443-83-4) lacks the iodine and hydroxymethyl group but shares fluorine and methyl substituents. As a phenol, it exhibits higher acidity (pKa ~8-10) compared to the benzyl alcohol derivatives (pKa ~15-16), impacting its application in pH-sensitive reactions .